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Compound of Interest

Compound Name: Prenyl formate

CAS No.: 68480-28-4

Cat. No.: B1596400

Get Quote

Executive Summary & Critical Safety Alert
Prenyl formate (3-methyl-2-butenyl formate) is a potent, volatile ester utilized in the flavor and

fragrance (F&F) industry to impart diffusive green, fruity, and ethereal nuances resembling rum

and blackcurrant.[1][2] It serves as a critical "bridge" molecule in formulation, linking highly

volatile top notes with heavier fruit bodies.[1]

⚠️ Critical Data Correction: CAS Registry Identity
Do not confuse the user-supplied CAS 115-31-1 with Prenyl Formate.

CAS 115-31-1 refers to Isobornyl thiocyanoacetate, a contact insecticide and

ectoparasiticide (formerly sold as Thanite).[1][2] It is toxic and chemically distinct.[1]

CAS 68480-28-4 is the correct identifier for Prenyl Formate.[1][2][3]

Action: All procurement and safety documentation (SDS) must be verified against CAS 68480-

28-4 to prevent severe experimental error or toxicity hazards.
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Physicochemical Characterization
To accurately analyze the sensory impact of prenyl formate, one must first understand its

behavior in the vapor phase. Its high vapor pressure and formate moiety make it kinetically

unstable in aqueous media, necessitating specific handling protocols.[1]

Table 1: Physicochemical Properties of Prenyl Formate
Property Value Technical Implication

IUPAC Name 3-methylbut-2-enyl formate
Defines the prenyl (3,3-

dimethylallyl) backbone.[1][2]

CAS Number 68480-28-4
Unique identifier for

procurement.

Molecular Weight 114.14 g/mol

Low MW correlates with high

volatility and "ethereal" lift.[1]

[2]

LogP (o/w) ~1.67 (Experimental/Est)

Moderate lipophilicity; binds

well to fat-based matrices but

releases rapidly.[1][2]

Vapor Pressure ~6.37 mmHg @ 25°C

High volatility; requires

headspace analysis or cold on-

column injection.[1][2]

Flash Point 50°C (122°F)
Flammable; requires spark-

proof sensory booths.[1][2]

Solubility
Soluble in alcohol, oils;

Insoluble in water

Unstable in water (hydrolyzes

to prenyl alcohol + formic

acid).[1][2]

Sensory Profile & Neuropsychophysics[1][2]
Prenyl formate exhibits a complex odor profile that shifts with concentration.[1] Unlike simple

aliphatic esters (e.g., ethyl acetate), the unsaturation in the prenyl chain adds a "green" or

"vegetative" sharpness that modifies the generic fruity ester character.[1]
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Odor Descriptor Mapping
Primary (High Impact): Ethereal, Diffusive, Fruity (General).[1]

Secondary (Nuance): Green, Tomato Leaf, Rum-like, Fermented.[1]

Tertiary (Background): Berry (Blackcurrant/Grape), slightly metallic at high concentrations.[1]

Olfactory Signal Transduction Pathway
The perception of prenyl formate involves the binding of the ester ligand to specific G-Protein

Coupled Receptors (GPCRs) on the olfactory epithelium.[1] The following diagram illustrates

the signal transduction cascade relevant to sensory analysis.
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Figure 1: Signal transduction pathway for volatile esters.[1][2] Prenyl formate binds to ORs,

triggering a cAMP-mediated depolarization event.[1][2]

Analytical Methodology: GC-O Protocol
Due to the lack of standardized Odor Detection Threshold (ODT) data for prenyl formate in

public literature, researchers must determine potency empirically using Gas Chromatography-

Olfactometry (GC-O) with Aroma Extract Dilution Analysis (AEDA).[1][2]

Why GC-O?
Standard GC-MS identifies the molecule, but not the odor.[1] Prenyl formate often co-elutes

with other terpenes (like myrcene) in natural extracts (e.g., hops).[1] The human nose, acting

as a detector in parallel with a Mass Spectrometer, provides the necessary resolution to

confirm the "green/rummy" note belongs specifically to the formate.

Protocol: AEDA for Prenyl Formate[1]
Step 1: Sample Preparation (SAFE Extraction)
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Objective: Isolate volatiles without thermal degradation (hydrolysis).

Method: Solvent Assisted Flavor Evaporation (SAFE).[1]

Solvent: Dichloromethane (DCM) or Diethyl Ether (highly volatile, allows concentration at low

temp).[1]

Precaution: Maintain pH neutral. Acidic conditions catalyze hydrolysis to formic acid

(pungent/sour) and prenyl alcohol (lavender/green), skewing the profile.[1]

Step 2: Chromatographic Separation

Column: DB-Wax (Polar) is preferred to separate the polar ester from non-polar terpene

hydrocarbons.[1]

Injection: Cold On-Column (COC) or Splitless at 200°C (max) to prevent thermal

rearrangement.[1][2]

Step 3: Detection (The Sniff Port) The effluent is split (e.g., 1:1 ratio) between an FID/MS and

an Olfactory Detection Port (ODP).[1]
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Figure 2: GC-O Workflow utilizing a split-flow design to correlate retention time with odor

character.[1][2]
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Step 4: Dilution Analysis (FD Factor) Inject stepwise dilutions (1:2, 1:4, 1:8...) until the odor is

no longer perceived at the sniff port.[1] The highest dilution at which the odor is detected is the

Flavor Dilution (FD) Factor.[1] This serves as a relative measure of potency.[1]

Applications in Drug Development & F&F
Pharmaceutical Masking
In drug development, prenyl formate is valuable for masking bitter amine actives (e.g.,

alkaloids, antibiotics).[1]

Mechanism: Cross-modal interaction.[1] The "green/fruity" volatility distracts from the late-

onset bitterness of APIs (Active Pharmaceutical Ingredients).[1]

Usage: Effective in liquid oral suspensions where a "tropical" or "berry" profile is desired.[1]

Flavor & Fragrance Formulation
Fragrance: Used in "Chypre" and "Fougère" types to introduce a modern, lifting green note

that is less harsh than hexenyl esters.[1]

Flavor: Essential for authentic "Rum" flavors (where formates are naturally produced during

fermentation) and "Blackcurrant" profiles (enhancing the sulfurous notes of thiols).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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